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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and applications

of Chelex 100 resin in Polymerase Chain Reaction (PCR) workflows. It delves into the

fundamental mechanisms, details experimental protocols, presents comparative quantitative

data, and offers visual representations of the processes involved, tailored for professionals in

research and drug development.

Core Principles: The Mechanism of Chelex 100
Action
Chelex 100 is a chelating resin composed of styrene-divinylbenzene copolymers with paired

iminodiacetate ions.[1] These iminodiacetate groups have a high affinity for polyvalent metal

ions, particularly divalent cations such as magnesium (Mg²⁺).[2] This chelating property is

central to its function in preparing DNA for PCR-based applications.

The primary roles of Chelex 100 in DNA extraction for PCR are:

Protection of DNA from Degradation: During the heating steps of DNA extraction, which are

necessary to lyse cells and denature proteins, divalent metal ions can catalyze the

breakdown of DNA.[3] By binding to these metal ions, Chelex 100 effectively removes them

from the solution, thereby protecting the integrity of the DNA at high temperatures.[1][3]
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Inactivation of DNases: Many nucleases, particularly DNases that degrade DNA, require

Mg²⁺ as an essential cofactor for their enzymatic activity.[2][4] Chelex 100 sequesters these

Mg²⁺ ions, rendering the DNases inactive and preventing the degradation of the target DNA.

[1][2][4]

Removal of PCR Inhibitors: The resin can also bind to and remove various PCR inhibitors

that may be present in the initial sample, such as porphyrin compounds from blood.[3][5]

This purification step is crucial for ensuring the efficiency and success of the subsequent

PCR amplification.

The use of Chelex 100 results in a supernatant containing single-stranded DNA, which is

suitable for PCR amplification.[1][2][6]

Quantitative Data Presentation: A Comparative
Analysis
The efficiency of Chelex 100 for DNA extraction has been compared with other methods

across various studies. The following tables summarize key quantitative data on DNA yield and

purity.

Comparison

Metric
Chelex 100

QIAamp DNA

Mini Kit

Phenol-

Chloroform
Source

DNA Yield (from

nasopharyngeal

swabs)

Mean: 191.8 ng/

μl
Mean: 5.02 ng/μl Mean: 22.1 ng/μl [7]

DNA Yield (from

dried blood

spots)

590% higher

yield
- - [8]

Absolute

Efficiency (from

dried blood

spots)

54% (control

protocol), 68%

(optimized

protocol)

9% - [8]

Cost per sample

(USD)
$0.153 $5.066 $1.950 [7]
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Sample Type
Chelex 100

DNA Yield

Automate

Express™ DNA

Yield

QIAamp® DNA

Investigator

DNA Yield

Source

Blood

Lower than

AutoMate

Express™

Highest Yield

Lower than

Chelex 100 and

AutoMate

Express™

[9]

Semen Highest Yield
Lower than

Chelex 100

Lower than

Chelex 100
[9]

Saliva Highest Yield
Lower than

Chelex 100

Lower than

Chelex 100
[9]

Experimental Protocols: Methodologies for Key
Experiments
Detailed methodologies for DNA extraction using Chelex 100 are provided below for various

sample types.

General Protocol for Cellular Material (Blood, Semen,
Saliva, Hair)
This protocol is adapted from a method for extracting DNA from human cellular material.

Reagents and Equipment:

5-20% (w/v) Chelex 100 solution in autoclaved nanopure water

Proteinase K (10 mg/mL)

1.5 mL microcentrifuge tubes

Vortex mixer

Water bath or heat block (56°C and 100°C)
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Microcentrifuge

Procedure:

Place the sample (e.g., a small piece of tissue, a swab, or a liquid sample) into a 1.5 mL

microcentrifuge tube.

Add 150-200 µL of 20% (w/v) Chelex 100 solution to the tube. For samples requiring protein

digestion (e.g., tissue, hair), add 4 µL of Proteinase K (10 mg/mL).

Vortex the tube for 5-10 seconds.

Incubate the sample at 56°C for at least 6-8 hours or overnight for samples with Proteinase

K. For samples without Proteinase K, this step can be shorter.

Vortex the tube vigorously for 5-10 seconds.

Incubate the tube in a boiling water bath or heat block at 100°C for 8 minutes to lyse the cells

and denature the DNA.

Centrifuge the tube at high speed (e.g., 15,800 g) for 3 minutes to pellet the Chelex resin

and cellular debris.

Carefully transfer the supernatant containing the single-stranded DNA to a new, sterile tube.

Avoid transferring any of the Chelex beads, as they can inhibit the PCR reaction.

The extracted DNA in the supernatant is now ready for use in PCR.

Protocol for Dried Blood Spots
This optimized protocol is designed to maximize DNA yield from dried blood spots.[8]

Reagents and Equipment:

Phosphate-buffered saline (PBS)

5% (w/v) Chelex 100 (50-100 mesh) solution in molecular grade water

1.5 mL LoBind Eppendorf tubes
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Vortex mixer

Heat block (95°C)

Microcentrifuge

Procedure:

Place a 3 mm punch from a dried blood spot into a 1.5 mL LoBind Eppendorf tube.

Add 1 mL of PBS to wash the sample. Vortex and then remove the PBS.

Pre-heat the 5% Chelex solution to 95°C.

Add 200 µL of the pre-heated 5% Chelex solution to the sample.

Vortex for 30 seconds.

Incubate at 95°C for 15 minutes, with gentle vortexing every 5 minutes.

Centrifuge for 3 minutes at 21,130 g to pellet the Chelex beads and paper debris.

Transfer the supernatant (approximately 180 µL) containing the gDNA to a new tube.

For increased yield, a second heat precipitation can be performed by adding another 200 µL

of heated 5% Chelex solution to the original dried blood spot and repeating steps 5-8.[8]

Mandatory Visualizations: Diagrams and Workflows
The following diagrams illustrate the key processes involved in Chelex 100-based DNA

extraction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7334876/
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Sample Solution

Addition of Chelex 100

Resulting Supernatant for PCR

DNA Single-stranded DNAHeat DenaturationDNase Degrades DNAMg2+ Cofactor for activation

PCR Inhibitors

Chelex 100 Resin Iminodiacetate Groups

Chelates

Binds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Sample Collection

Add Chelex 100 Solution
(& Proteinase K if needed)

Vortex

Incubate at 56°C
(for protein digestion)

Vortex

Boil at 100°C for 8 min

Centrifuge to pellet resin
and debris
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to new tube

End: DNA ready for PCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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